![molecular formula C16H23ClN2O2 B1196468 Isamoltane CAS No. 55050-96-9](/img/structure/B1196468.png)
Isamoltane
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Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
Industrial Production Methods
Industrial production methods for CGP 361A are not well-documented in publicly accessible sources. it is likely that the production involves standard pharmaceutical manufacturing processes, including the synthesis of the active pharmaceutical ingredient (API) followed by formulation into the desired dosage form.
Chemical Reactions Analysis
Types of Reactions
CGP 361A undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions, although detailed information on the oxidation products is limited.
Reduction: Reduction reactions can modify the functional groups present in the compound.
Substitution: Substitution reactions, particularly involving the phenoxy and amino groups, are possible.
Common Reagents and Conditions
Common reagents used in the reactions involving CGP 361A include oxidizing agents, reducing agents, and various nucleophiles for substitution reactions. The specific conditions depend on the desired transformation and the functional groups involved.
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different products compared to reduction or substitution reactions.
Scientific Research Applications
CGP 361A has been extensively studied for its anxiolytic properties. It has shown activity in inhibiting the binding of neurotransmitters to the 5-HT1B receptor subtype in the brain, making it a potential candidate for the treatment of anxiety disorders . Additionally, it has been used in research to study the role of β-adrenoceptors and 5-HT receptors in various physiological and pathological conditions .
Comparison with Similar Compounds
Similar Compounds
Propranolol: A non-selective β-adrenoceptor antagonist with anxiolytic properties.
Oxprenolol: Another β-adrenoceptor antagonist with similar properties.
Cyanopindolol: A β-adrenoceptor antagonist with activity at 5-HT receptors.
Uniqueness of CGP 361A
CGP 361A is unique in its high selectivity for the 5-HT1B receptor subtype compared to other β-adrenoceptor ligands. This selectivity contributes to its distinct pharmacological effects and makes it a valuable compound for research into anxiety disorders and the role of 5-HT receptors .
Properties
55050-96-9 | |
Molecular Formula |
C16H23ClN2O2 |
Molecular Weight |
310.82 g/mol |
IUPAC Name |
1-(propan-2-ylamino)-3-(2-pyrrol-1-ylphenoxy)propan-2-ol;hydrochloride |
InChI |
InChI=1S/C16H22N2O2.ClH/c1-13(2)17-11-14(19)12-20-16-8-4-3-7-15(16)18-9-5-6-10-18;/h3-10,13-14,17,19H,11-12H2,1-2H3;1H |
InChI Key |
DCOXRJZVVPMXLY-UHFFFAOYSA-N |
SMILES |
CC(C)NCC(COC1=CC=CC=C1N2C=CC=C2)O.Cl |
Canonical SMILES |
CC(C)NCC(COC1=CC=CC=C1N2C=CC=C2)O.Cl |
99740-06-4 | |
synonyms |
1-(2-(1-pyrrolyl)phenoxy)-3-isopropylamine-2-propanol HCl CGP 361A CGP-361A isamoltane isamoltane, (+)-isomer isamoltane, (+-)-isomer isamoltane, (-)-isome |
Origin of Product |
United States |
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